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Compound of Interest

Compound Name: 2,4-Dichloro-6-methoxyquinoline

Cat. No.: B1349136

Essential Safety and Handling Guide for 2,4-
Dichloro-6-methoxyquinoline

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling 2,4-Dichloro-6-methoxyquinoline.
Adherence to these procedures is critical for ensuring personal safety and proper chemical
management.

Chemical Identifier:
e Name: 2,4-Dichloro-6-methoxyquinoline
e CAS Number: 70049-46-6

Hazard Summary: Based on the Safety Data Sheet (SDS), 2,4-Dichloro-6-methoxyquinoline
is classified with the following hazards:

o Harmful if swallowed (Acute toxicity, Oral - Category 4).[1]
e Causes skin irritation (Skin irritation, Category 2).[1]

o Causes serious eye irritation (Eye irritation, Category 2A).[1]
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e May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3).

[1]

Hazard Statement GHS Classification Precautionary Code

Acute toxicity, Oral (Category

H302: Harmful if swallowed 2 P301+P317
H315: Causes skin irritation Skin irritation (Category 2) P302+P352
H319: Causes serious eye o

S Eye irritation (Category 2A) P280

irritation

H335: May cause respirator Specific target organ toxicity -

o Y P Y .p I J Y P261, P304+P340
irritation single exposure (Category 3)

Personal Protective Equipment (PPE)

All personnel must use the following PPE when handling 2,4-Dichloro-6-methoxyquinoline.
This is a mandatory requirement to minimize exposure risk.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected before use and
disposed of after contact or
completion of work.[2] Use
proper glove removal
technique to avoid skin

contact.

Eye & Face Protection

Safety Goggles & Face Shield

Chemical splash goggles are
mandatory.[3] A face shield
should be worn over safety
glasses when there is a risk of

splashing.[2]

Body Protection

Laboratory Coat

A Nomex® or similar flame-
resistant lab coat that is fully

buttoned is required.[2]

Respiratory Protection

Respirator

Use only in a well-ventilated
area.[1] If engineering controls
are insufficient to maintain
exposure below permissible

limits, a respirator is required.

[2]

Footwear

Closed-toe Shoes

Shoes must cover the entire
foot; no open-toed or
perforated shoes are

permitted.[4]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://sc.edu/ehs/training/HazComm/measures02.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.fishersci.com/store/msds?partNumber=MO07164DA&productDescription=2-CHLORO-6-MTHXYQNOL+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]
Assemble all necessary equipment and reagents before commencing work.
Don all required PPE as specified in the table above.

. Handling and Use:
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
Prevent all contact with skin and eyes.
Do not eat, drink, or smoke in the handling area.[1]
Wash hands thoroughly with soap and water after handling the chemical.[1]
Keep the container tightly closed when not in use.

. In Case of Exposure:
If Swallowed: Rinse mouth and seek medical help immediately.[1]

If on Skin: Remove contaminated clothing immediately and wash the affected area with
plenty of water. If irritation persists, get medical help.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
medical help if you feel unwell.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and consult an ophthalmologist.

Disposal Plan: Waste Management Protocol

All waste containing 2,4-Dichloro-6-methoxyquinoline must be treated as hazardous waste.

1. Waste Segregation and Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing paper) and liquid waste in
separate, designated, and clearly labeled hazardous waste containers.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.chemicalbook.com/msds/2-4-dichloro-6-methoxyquinoline.pdf
https://www.benchchem.com/product/b1349136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Containers must be in good condition, compatible with the chemical, and kept tightly closed
except when adding waste.[6]

2. Labeling:

o Label all waste containers with "HAZARDOUS WASTE" and the full chemical name: "2,4-
Dichloro-6-methoxyquinoline".[6]

3. Storage:

o Store waste containers in a designated satellite accumulation area that is secure and away
from incompatible materials.[6]

4. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed waste disposal contractor.[7] Do not dispose of
this chemical down the drain.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 2,4-Dichloro-6-
methoxyquinoline in a laboratory setting.
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Caption: Workflow for handling 2,4-Dichloro-6-methoxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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